Cas no 1927006-01-6 (Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate)
Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate
- 1927006-01-6
- EN300-7506864
- Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate
-
- Inchi: 1S/C13H13N3O3S/c1-2-19-12(18)10-7-20-13(16-10)15-9-5-3-4-8(6-9)11(14)17/h3-7H,2H2,1H3,(H2,14,17)(H,15,16)
- InChI Key: MIKVHOFYLMUISE-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC)N=C1NC1C=CC=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 291.06776246g/mol
- Monoisotopic Mass: 291.06776246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 123Ų
Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7506864-0.05g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 0.05g |
$245.0 | 2025-03-10 | |
| Enamine | EN300-7506864-0.1g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 0.1g |
$366.0 | 2025-03-10 | |
| Enamine | EN300-7506864-0.25g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 0.25g |
$524.0 | 2025-03-10 | |
| Enamine | EN300-7506864-0.5g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 0.5g |
$824.0 | 2025-03-10 | |
| Enamine | EN300-7506864-1.0g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-10 | |
| Enamine | EN300-7506864-2.5g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 2.5g |
$2071.0 | 2025-03-10 | |
| Enamine | EN300-7506864-5.0g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 5.0g |
$3065.0 | 2025-03-10 | |
| Enamine | EN300-7506864-10.0g |
ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95.0% | 10.0g |
$4545.0 | 2025-03-10 | |
| 1PlusChem | 1P028UGZ-50mg |
ethyl2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95% | 50mg |
$354.00 | 2024-06-17 | |
| 1PlusChem | 1P028UGZ-100mg |
ethyl2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate |
1927006-01-6 | 95% | 100mg |
$515.00 | 2024-06-17 |
Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate
Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1927006-01-6): A Comprehensive Overview
Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1927006-01-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.
The chemical structure of Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate is characterized by a thiazole ring system fused with an amide and ester functional groups. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. The presence of the amide group on the phenyl ring and the ester group on the thiazole ring further enhances its reactivity and potential for forming hydrogen bonds, which are crucial for its biological interactions.
The synthesis of Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate typically involves multi-step reactions. One common approach is to start with the reaction of 2-aminothiophenol with ethyl chloroacetate to form the corresponding thiazole derivative. Subsequent reactions, such as amidation and esterification, are then carried out to introduce the necessary functional groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, including the use of green solvents and catalysts.
In terms of biological properties, Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate has shown promising activity in various biological assays. Studies have demonstrated its potential as an antimicrobial agent, with activity against both Gram-positive and Gram-negative bacteria. Additionally, it has been evaluated for its antiviral properties, particularly against enveloped viruses such as influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral replication processes.
Beyond its antimicrobial and antiviral activities, Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
Recent research has also explored the anticancer potential of Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the activation of caspase-dependent pathways. These findings have led to increased interest in developing this compound as a novel anticancer agent.
The pharmacokinetic profile of Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate is another important aspect of its evaluation. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further development into therapeutic agents that can be administered orally.
In conclusion, Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1927006-01-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.
1927006-01-6 (Ethyl 2-[(3-carbamoylphenyl)amino]-1,3-thiazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)